![molecular formula C12H18ClN5OS B4233963 N-(3-methoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride](/img/structure/B4233963.png)
N-(3-methoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride
Overview
Description
N-(3-methoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride, also known as MTSET, is a compound that has gained significant attention in scientific research due to its unique properties. MTSET is a thiol-specific reagent that can selectively modify cysteine residues in proteins, which makes it an essential tool for studying protein structure and function.
Mechanism of Action
N-(3-methoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride reacts with cysteine residues in proteins via a thiol-disulfide exchange reaction. The reaction leads to the formation of a covalent bond between this compound and the cysteine residue, which can cause changes in protein structure and function. The selectivity of this compound for cysteine residues is due to the high reactivity of the thiol group in cysteine.
Biochemical and Physiological Effects:
This compound can have various biochemical and physiological effects depending on the protein being studied. It can cause changes in protein conformation, activity, and interactions, which can affect various cellular processes. This compound has been shown to modify ion channels, enzymes, receptors, and transporters, among other proteins. The modifications can lead to changes in ion conductance, enzyme activity, ligand binding, and protein-protein interactions.
Advantages and Limitations for Lab Experiments
N-(3-methoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride has several advantages for lab experiments. It is a selective and reversible reagent that can modify cysteine residues in proteins without affecting other amino acids. It can be used to study protein structure and function in vitro and in vivo. However, there are also limitations to using this compound. It can only modify cysteine residues that are accessible to the reagent, which can limit its use in studying certain proteins. It can also cause non-specific modifications if the protein has other nucleophiles that react with this compound.
Future Directions
There are several future directions for the use of N-(3-methoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride in scientific research. One direction is to develop new derivatives of this compound that can selectively modify other amino acids in proteins, such as lysine or histidine. Another direction is to use this compound in combination with other reagents or techniques, such as site-directed mutagenesis or X-ray crystallography, to study protein structure and function. This compound can also be used to study protein dynamics and conformational changes in real-time using fluorescence or other spectroscopic techniques.
Conclusion:
In conclusion, this compound is a thiol-specific reagent that has gained significant attention in scientific research due to its unique properties. It can selectively modify cysteine residues in proteins, which makes it an essential tool for studying protein structure and function. This compound has been used to study ion channels, enzymes, receptors, and transporters, among other proteins. It has also been used to investigate protein-protein interactions and protein-ligand interactions. This compound has several advantages for lab experiments, but there are also limitations to its use. There are several future directions for the use of this compound in scientific research, which can lead to new insights into protein structure and function.
Scientific Research Applications
N-(3-methoxybenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride has been widely used in scientific research to study protein structure and function. It can selectively modify cysteine residues in proteins, which can lead to changes in protein conformation, activity, and interactions. This compound has been used to study ion channels, enzymes, receptors, and transporters, among other proteins. It has also been used to investigate protein-protein interactions and protein-ligand interactions.
Properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]-2-(1-methyltetrazol-5-yl)sulfanylethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N5OS.ClH/c1-17-12(14-15-16-17)19-7-6-13-9-10-4-3-5-11(8-10)18-2;/h3-5,8,13H,6-7,9H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULRDMYXZBZYYRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=N1)SCCNCC2=CC(=CC=C2)OC.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.82 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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